Cas no 1261889-33-1 (5-(3-Aminocarbonylphenyl)-2-cyanophenol)

• Product Name: 5-(3-Aminocarbonylphenyl)-2-cyanophenol
• CAS No: 1261889-33-1
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD18314289
• CID: 2761476
• PubChem ID: 53219964
• Update Time: 2025-06-13

5-(3-Aminocarbonylphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314289
• 1261889-33-1
• 4'-Cyano-3'-hydroxy[1,1'-biphenyl]-3-carboxamide
• DTXSID30684756
• 5-(3-AMINOCARBONYLPHENYL)-2-CYANOPHENOL
• 5-(3-Aminocarbonylphenyl)-2-cyanophenol, 95%
• 5-(3-Aminocarbonylphenyl)-2-cyanophenol

• MDL： MFCD18314289
• Inchi： 1S/C14H10N2O2/c15-8-12-5-4-10(7-13(12)17)9-2-1-3-11(6-9)14(16)18/h1-7,17H,(H2,16,18)
• InChI Key： UWXZNHDDBDAPNX-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 238.074
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2
• XLogP3: 2.3

Additional information on 5-(3-Aminocarbonylphenyl)-2-cyanophenol

Recent Advances in the Study of 5-(3-Aminocarbonylphenyl)-2-cyanophenol (CAS: 1261889-33-1)

In recent years, the compound 5-(3-Aminocarbonylphenyl)-2-cyanophenol (CAS: 1261889-33-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of research has been the synthesis and structural modification of 5-(3-Aminocarbonylphenyl)-2-cyanophenol. Recent publications have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized molecules. These advancements are crucial for ensuring the reproducibility and scalability of the compound for potential industrial applications.

In terms of biological activity, 5-(3-Aminocarbonylphenyl)-2-cyanophenol has demonstrated notable efficacy in targeting specific enzymatic pathways. Recent in vitro studies have shown that the compound acts as a potent inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, offering a foundation for structure-activity relationship (SAR) analyses.

Another significant aspect of the research has been the evaluation of the pharmacokinetic and pharmacodynamic properties of 5-(3-Aminocarbonylphenyl)-2-cyanophenol. Preclinical studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its toxicity and safety in animal models. Preliminary results indicate favorable bioavailability and a manageable safety profile, which are encouraging for further clinical development. However, additional studies are needed to address potential challenges such as metabolic stability and off-target effects.

The therapeutic potential of 5-(3-Aminocarbonylphenyl)-2-cyanophenol extends beyond its initial applications. Recent exploratory studies have investigated its role in neurodegenerative diseases and metabolic disorders. For instance, the compound has shown neuroprotective effects in models of Alzheimer's disease, possibly through modulation of oxidative stress and inflammation pathways. Similarly, its impact on glucose metabolism has sparked interest in its use for diabetes management. These diverse applications underscore the versatility of the compound and its relevance to multiple therapeutic areas.

In conclusion, the latest research on 5-(3-Aminocarbonylphenyl)-2-cyanophenol (CAS: 1261889-33-1) highlights its potential as a multifaceted therapeutic agent. Advances in synthesis, biological activity, and pharmacokinetic studies have laid a solid foundation for its further development. While challenges remain, the compound's promising profile warrants continued investigation and investment. Future research should focus on optimizing its properties, conducting rigorous clinical trials, and exploring novel applications to fully realize its therapeutic potential.